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Compound of Interest

Compound Name: 1-Dodecylimidazole

Cat. No.: B043717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety data and handling

precautions for 1-dodecylimidazole (CAS No: 4303-67-7). The information is compiled to

assist laboratory personnel in minimizing risks and ensuring safe operational procedures.

Chemical and Physical Properties
1-Dodecylimidazole is an N-alkylated derivative of imidazole.[1] It is essential to be aware of

its physical characteristics to handle it appropriately. The compound is typically a colorless to

light-yellow liquid or solid.
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Property Value Source(s)

CAS Number 4303-67-7 [2][3][4]

Molecular Formula C15H28N2 [2][4][5]

Molecular Weight 236.40 g/mol [2][5]

Synonyms

1-Dodecyl-1H-imidazole, N-

Dodecylimidazole, 1-

Laurylimidazole

[3][5][6]

Appearance
Clear yellow liquid; Colorless

to light-yellow liquid or solid
[1][4]

Melting Point
69.5-70.5 °C (Solvent: ethyl

acetate)
[1][7]

Boiling Point 146 °C (at 0.5 mmHg) [1][7]

Solubility
Slightly soluble in Chloroform

and Methanol
[1][7]

Storage Temperature 2-8°C, Sealed in a dry place [1][7]

Hazard Identification and GHS Classification
1-Dodecylimidazole is classified as hazardous under the Globally Harmonized System (GHS).

[8] It is harmful if swallowed, causes skin and serious eye irritation, may cause an allergic skin

reaction and respiratory irritation, and is very toxic to aquatic life with long-lasting effects.[2][3]

[8][9]

The workflow from chemical properties to safety communication is a standardized process.
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Caption: GHS Hazard Communication Workflow.
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Hazard Class Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed[2][3][8]

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation[8][9]

Serious Eye

Damage/Irritation
Category 2 Warning

H319: Causes serious

eye irritation[3][8][9]

Skin Sensitization Category 1 / 1A Warning

H317: May cause an

allergic skin

reaction[3][6][8]

STOT - Single

Exposure
Category 3 Warning

H335: May cause

respiratory irritation[8]

[9]

Aquatic Hazard, Acute Category 1 Warning
H400: Very toxic to

aquatic life[2][5]

Aquatic Hazard,

Chronic
Category 1 Warning

H410: Very toxic to

aquatic life with long

lasting effects[2][3]

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is crucial to ensure personnel safety and

maintain the integrity of the chemical.

Engineering Controls:

Work should be conducted in areas with appropriate exhaust ventilation.[2]

A safety shower and eye wash station must be readily accessible.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety goggles with side-shields.[2]
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Skin Protection: Use impervious protective gloves and clothing. Inspect gloves before use

and dispose of them in accordance with good laboratory practices.[2][8]

Respiratory Protection: A suitable respirator is necessary when vapors or mists are

generated or if ventilation is inadequate.[2][8]

Handling Procedures:

Avoid all contact with skin and eyes and prevent inhalation of vapor or mist.[2][9]

Wash hands and any exposed skin thoroughly after handling.[2][8]

Do not eat, drink, or smoke in the work area.[2][3]

Keep the substance away from sources of ignition.[9]

Storage Conditions:

Store in a tightly sealed container in a dry, cool, and well-ventilated area.[2][8]

The recommended storage temperature is between 2-8°C.[1]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

alkalis.[2][9]

Emergency and First Aid Procedures
Immediate and appropriate response to exposure is critical. The following diagram outlines the

first aid protocol for various exposure routes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://dcchemicals.com/msds/MSDS_DC44115.html
https://www.fishersci.com/store/msds?partNumber=AC381700010&productDescription=1-DODECYLIMIDAZOLE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://dcchemicals.com/msds/MSDS_DC44115.html
https://www.fishersci.com/store/msds?partNumber=AC381700010&productDescription=1-DODECYLIMIDAZOLE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://dcchemicals.com/msds/MSDS_DC44115.html
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20KI-0027%20DodecIm%2C%201-Dodecylimidazol_GG_1.pdf
https://dcchemicals.com/msds/MSDS_DC44115.html
https://www.fishersci.com/store/msds?partNumber=AC381700010&productDescription=1-DODECYLIMIDAZOLE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://dcchemicals.com/msds/MSDS_DC44115.html
https://www.chemicalbook.com/msds/1-dodecylimidazole.htm
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20KI-0027%20DodecIm%2C%201-Dodecylimidazol_GG_1.pdf
https://dcchemicals.com/msds/MSDS_DC44115.html
https://www.fishersci.com/store/msds?partNumber=AC381700010&productDescription=1-DODECYLIMIDAZOLE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4495420_EN.htm
https://dcchemicals.com/msds/MSDS_DC44115.html
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20KI-0027%20DodecIm%2C%201-Dodecylimidazol_GG_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Routes of Exposure & Immediate Actions

Exposure Incident Occurs

Eye Contact Skin Contact Inhalation Ingestion

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses. [5]

Take off contaminated clothing.
Wash with plenty of soap and water. [4, 5]

Move person into fresh air.
If not breathing, give artificial respiration. [5]

Rinse mouth with water.
Do NOT induce vomiting. [1, 5]

Seek Immediate Medical Attention / Call a Physician

Click to download full resolution via product page

Caption: First Aid Response Protocol for 1-Dodecylimidazole.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.

[2][8]

Specific Hazards: Combustion may produce irritant fumes.[2]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[2][8]

Accidental Release Measures: In the event of a spill, a structured response is necessary to

ensure safety and environmental protection.
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Spill Occurs

1. Ensure Adequate Ventilation
& Evacuate Unnecessary Personnel [1]

2. Wear Full Personal Protective Equipment (PPE) [1]

3. Prevent Further Leakage
Avoid release to drains or water courses [1]

4. Contain & Absorb Spill
Use inert absorbent material (e.g., sand, diatomite) [1, 4]

5. Collect & Dispose
Place in suitable, closed containers for disposal [4]

6. Decontaminate Area
Scrub surfaces with alcohol [1]

Spill Secured

Click to download full resolution via product page

Caption: Accidental Spill Response Workflow.
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Toxicological Information
The primary known toxicological effects are related to acute oral toxicity, irritation, and

sensitization.[2] Symptoms of an allergic reaction can include rash, itching, swelling, and

difficulty breathing.[8] For many other toxicological endpoints, such as carcinogenicity and

reproductive toxicity, specific data for 1-dodecylimidazole are not available in the reviewed

safety sheets.[2][9] The chemical, physical, and toxicological properties have not been fully

investigated.[2]

Experimental Protocols and Data
The hazard classifications provided in safety data sheets are typically derived from studies

conducted according to internationally recognized guidelines, such as those from the

Organisation for Economic Co-operation and Development (OECD). While the specific

experimental reports for 1-dodecylimidazole are not provided in the SDS, the classifications

imply the following:

Acute Oral Toxicity (Category 4): This classification is based on OECD Test Guideline 401 or

similar. It indicates a median lethal dose (LD50) in the range of 300 to 2000 mg/kg body

weight for rats.

Skin and Eye Irritation (Category 2): These findings would result from dermal (OECD TG

404) and ocular (OECD TG 405) irritation tests, likely conducted on rabbits, showing

reversible inflammatory changes.

Skin Sensitization (Category 1): This indicates that the substance is a sensitizer, likely

determined through tests like the Local Lymph Node Assay (LLNA, OECD TG 429) in mice.

Researchers should be aware that the absence of data for certain endpoints (e.g.,

carcinogenicity) does not mean the absence of hazard, but rather a lack of investigation.[2] All

necessary precautions should be taken as if the chemical possesses unknown hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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scientists and researchers to drive progress in science
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